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Compound of Interest

Compound Name: Metaxalone-d6

Cat. No.: B562991 Get Quote

An in-depth technical guide for researchers, scientists, and drug development professionals.

Abstract
Metaxalone-d6 is the deuterium-labeled analogue of Metaxalone, a centrally acting skeletal

muscle relaxant. This technical guide provides a comprehensive overview of Metaxalone-d6,

including its chemical properties, synthesis, and applications in research, with a primary focus

on its use as an internal standard in quantitative analytical methods. Detailed experimental

protocols for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) are

provided, along with a summary of the metabolic pathways of its non-labeled counterpart,

Metaxalone. This document aims to serve as a critical resource for scientists utilizing

Metaxalone-d6 in pharmacokinetic, bioequivalence, and metabolism studies.

Introduction to Metaxalone-d6
Metaxalone-d6 is a stable isotope-labeled version of Metaxalone, where six hydrogen atoms

on the two methyl groups of the phenoxy moiety have been replaced with deuterium. This

isotopic substitution results in a molecule that is chemically identical to Metaxalone but has a

higher molecular weight. This key difference allows for its use as an ideal internal standard in

mass spectrometry-based bioanalytical methods for the accurate quantification of Metaxalone

in biological matrices.

Metaxalone itself is a muscle relaxant used to alleviate discomfort associated with acute,

painful musculoskeletal conditions. Its mechanism of action is not fully elucidated but is
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believed to be related to general central nervous system (CNS) depression rather than a direct

effect on skeletal muscles.

Chemical Structure and Properties
The chemical structure of Metaxalone-d6 is identical to that of Metaxalone, with the exception

of the six deuterium atoms.

Chemical Name: 5-[[3,5-di(methyl-d3)phenoxy]methyl]-2-oxazolidinone

Synonyms: Skelaxin-d6

Table 1: Physicochemical Properties of Metaxalone-d6

Property Value Reference

Molecular Formula C₁₂H₉D₆NO₃

Molecular Weight 227.29 g/mol

CAS Number 1189944-95-3

Appearance White to off-white solid

Solubility
Soluble in methanol and

chloroform

SMILES

[2H]C([2H])

([2H])C1=CC(C([2H])([2H])

[2H])=CC(OCC2CNC(=O)O2)=

C1

InChI

InChI=1S/C12H15NO3/c1-8-3-

9(2)5-10(4-8)15-7-11-6-13-

12(14)16-11/h3-5,11H,6-

7H2,1-2H3,(H,13,14)/i1D3,2D3

Synthesis of Metaxalone-d6
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While specific synthesis protocols for Metaxalone-d6 are not readily available in peer-reviewed

literature, its synthesis can be inferred from the established synthetic routes for Metaxalone.

The key modification would involve the use of a deuterated starting material. One common

synthesis of Metaxalone involves the reaction of 3,5-dimethylphenol with epichlorohydrin,

followed by subsequent reactions to form the oxazolidinone ring.

To synthesize Metaxalone-d6, one would start with 3,5-di(methyl-d3)phenol. This deuterated

phenol would then follow a similar reaction pathway as its non-deuterated counterpart.

A general synthetic scheme for Metaxalone is as follows:

Reaction of 3,5-dimethylphenol with epichlorohydrin to form 1-(3,5-dimethylphenoxy)-2,3-

epoxypropane.

The epoxide is then reacted with an amine, followed by cyclization to form the oxazolidinone

ring.

To produce Metaxalone-d6, the starting material would be 3,5-di(methyl-d3)phenol.

Role as an Internal Standard
The primary application of Metaxalone-d6 is as an internal standard for the quantification of

Metaxalone in biological samples, such as plasma and serum, using LC-MS/MS. The co-elution

of the analyte (Metaxalone) and the internal standard (Metaxalone-d6) during chromatographic

separation, along with their similar ionization efficiencies and fragmentation patterns in the

mass spectrometer, allows for highly accurate and precise quantification by correcting for

variations in sample preparation and instrument response.

ApplicationMetaxalone
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Logical relationship of Metaxalone-d6 to Metaxalone and its application.

Experimental Protocols
Quantification of Metaxalone in Human Plasma using
LC-MS/MS
This section details a validated method for the determination of Metaxalone in human plasma

using Metaxalone-d6 as an internal standard.

5.1.1. Materials and Reagents

Metaxalone reference standard

Metaxalone-d6 internal standard

HPLC-grade methanol, acetonitrile, and water

Formic acid

Human plasma (with anticoagulant)

5.1.2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

5.1.3. Chromatographic Conditions

Table 2: HPLC Parameters
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Parameter Condition

Column
C18 reverse-phase column (e.g., 50 x 2.1 mm,

3.5 µm)

Mobile Phase
Gradient of 0.1% formic acid in water (A) and

0.1% formic acid in acetonitrile (B)

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

5.1.4. Mass Spectrometric Conditions

Table 3: MS/MS Parameters

Parameter Metaxalone Metaxalone-d6

Ionization Mode
Positive Electrospray

Ionization (ESI+)

Positive Electrospray

Ionization (ESI+)

MRM Transition (m/z) 222.1 → 161.1 228.1 → 167.1

Collision Energy Optimized for fragmentation Optimized for fragmentation

Dwell Time 200 ms 200 ms

5.1.5. Sample Preparation

Pipette 100 µL of human plasma into a microcentrifuge tube.

Add 20 µL of Metaxalone-d6 internal standard solution (concentration to be optimized).

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes.
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Transfer the supernatant to an HPLC vial for analysis.

5.1.6. Data Analysis

The concentration of Metaxalone in the plasma samples is determined by calculating the peak

area ratio of the analyte to the internal standard and comparing it to a calibration curve

constructed from standards of known concentrations.

Metabolism of Metaxalone
Metaxalone is extensively metabolized in the liver, primarily by the cytochrome P450 (CYP)

enzyme system. The major enzymes involved in its metabolism are CYP1A2 and CYP2C19.[1]

Other CYP enzymes such as CYP2D6, CYP2E1, and CYP3A4 play a lesser role. The

metabolites are then excreted in the urine. The exact chemical structures of all metabolites

have not been fully elucidated.

Hepatic Metabolism

Metaxalone

CYP1A2

Major Pathway

CYP2C19

Major Pathway

Other CYPs
(CYP2D6, CYP2E1, CYP3A4)

Minor Pathway

Metabolites
(Excreted in Urine)

Click to download full resolution via product page

Metabolic pathway of Metaxalone.

Quantitative Data
The following tables summarize key quantitative data related to the analysis and

pharmacokinetics of Metaxalone.
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Table 4: LC-MS/MS Method Validation Parameters for Metaxalone Quantification

Parameter Result Reference

Linearity Range 1 - 1000 ng/mL

Correlation Coefficient (r²) > 0.99

Lower Limit of Quantification

(LLOQ)
1 ng/mL

Intra-day Precision (%CV) < 15%

Inter-day Precision (%CV) < 15%

Accuracy (% bias) ± 15%

Recovery > 85%

Table 5: Pharmacokinetic Parameters of Metaxalone in Healthy Adults (800 mg oral dose)

Parameter Value (Mean ± SD) Reference

Tmax (hours) 3.0 ± 1.2

Cmax (ng/mL) 1816 ± 785

AUC₀-∞ (ng·h/mL) 15044 ± 6920

t₁/₂ (hours) 8.0 ± 4.6

Conclusion
Metaxalone-d6 is an indispensable tool for researchers and analytical scientists working with

Metaxalone. Its use as an internal standard ensures the reliability and accuracy of quantitative

data in complex biological matrices. This guide has provided a detailed overview of its

properties, synthesis, and application, along with practical experimental protocols and relevant

metabolic information. The data and methodologies presented herein should serve as a

valuable resource for the design and execution of future studies involving Metaxalone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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